Cas no 2228818-51-5 (1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228818-51-5
• MF: C₁₂H₂₂OS
• MW: 214.367482662201
• CID: 6184691
• PubChem ID: 165638865
• Update Time: 2025-06-23

1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol
• 2228818-51-5
• EN300-1726458
• [1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C12H22OS/c1-10(2)7-12(10,8-13)9-5-6-14-11(9,3)4/h9,13H,5-8H2,1-4H3
• InChI Key： QENVQTXCBDMGHE-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 214.13913649g/mol
• Monoisotopic Mass: 214.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228818-51-5)

1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228818-51-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiolane and cyclopropylmethanol structure, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant scientific interest.

The synthesis of 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol involves a multi-step process that includes the formation of the thiolane ring and subsequent functionalization to introduce the cyclopropylmethanol moiety. Researchers have optimized the synthesis route to improve yield and purity, which is critical for further pharmacological evaluation. The compound's structural complexity and stereochemistry present both challenges and opportunities for medicinal chemists aiming to explore its bioactivity.

Preliminary biological studies have indicated that 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol may exhibit promising activity against certain enzyme targets and receptors. In vitro assays have demonstrated its potential as an inhibitor or modulator in pathways relevant to inflammation, oncology, and infectious diseases. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics, although further in vivo studies are required to validate its efficacy and safety.

Recent advancements in computational chemistry and molecular docking have provided insights into the binding interactions of 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol with target proteins. These studies highlight the compound's ability to fit into specific binding pockets, which may explain its observed bioactivity. Such computational models are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

In addition to its potential therapeutic applications, 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol is also being explored for its utility in chemical biology as a probe or tool compound. Its unique structure and reactivity make it suitable for studying enzyme mechanisms or as a building block in the synthesis of more complex molecules. Researchers are investigating its compatibility with various bioconjugation techniques to expand its applicability in labeling and imaging studies.

Despite the promising early results, several challenges remain in the development of 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical evaluation.

In conclusion, 1-(2,2-dimethylthiolan-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228818-51-5) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and preliminary bioactivity profile warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be crucial in determining whether this compound can transition from the laboratory to the clinic, offering new treatment options for various diseases.